2-(1-((4-methoxyphenyl)sulfonyl)piperidin-4-yl)-1H-benzo[d]imidazole

• IUPAC Name: 2-[1-(4-methoxyphenyl)sulfonylpiperidin-4-yl]-1H-benzimidazole
• InChI: InChI=1S/C19H21N3O3S/c1-25-15-6-8-16(9-7-15)26(23,24)22-12-10-14(11-13-22)19-20-17-4-2-3-5-18(17)21-19/h2-9,14H,10-13H2,1H3,(H,20,21)
• InChI Key: MWHFEHQKKVJJAA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol
• CAS No.: 898459-26-2

Description

2-(1-((4-methoxyphenyl)sulfonyl)piperidin-4-yl)-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C19H21N3O3S and its molecular weight is 371.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on benzimidazole derivatives, such as the synthesis of omeprazole and its impurities, reveals insights into novel synthetic pathways for related compounds. For instance, omeprazole, a proton pump inhibitor, shares a similarity in its chemical nature due to the presence of a benzimidazole core. The synthesis involves complex processes including sulfination, coupling reactions, and oxidation steps, highlighting the intricate chemistry involved in creating such compounds. These pathways offer a glimpse into the synthetic flexibility and complexity of related benzimidazole derivatives, potentially applicable to "2-(1-((4-methoxyphenyl)sulfonyl)piperidin-4-yl)-1H-benzo[d]imidazole" (Saini, Majee, Chakraborthy, & Salahuddin, 2019).

Applications in Scientific Research

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal properties of benzimidazole derivatives have been widely documented. These compounds exhibit a broad spectrum of activity against various pathogens, including bacteria and fungi. Such activities are attributed to their ability to interact with microbial DNA and inhibit essential enzymes, making them valuable in developing new antimicrobial and antifungal therapies. This area of research might offer parallels to the potential applications of "this compound" in treating infections (Lackner & Clissold, 1989).

Chemical Inhibitors and Drug Development

Benzimidazole derivatives have been explored as chemical inhibitors, particularly in the context of cytochrome P450 enzymes. These enzymes play crucial roles in drug metabolism and the biotransformation of xenobiotics. By acting as selective inhibitors, benzimidazole compounds can modulate the metabolic pathways of other drugs, reducing drug-drug interactions and enhancing therapeutic efficacy. This function suggests a potential application for "this compound" in drug development and pharmacokinetics (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit nlrp3-dependent pyroptosis and il-1β release in pma-differentiated thp-1 cells stimulated with lps/atp .

Mode of Action

It’s worth noting that the suzuki–miyaura (sm) coupling reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction involves the oxidative addition of formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

Similar compounds have been found to inhibit nlrp3-dependent pyroptosis and il-1β release , suggesting that it may affect the NLRP3 inflammasome pathway.

Result of Action

Similar compounds have been found to inhibit nlrp3-dependent pyroptosis and il-1β release , suggesting that it may have anti-inflammatory effects.

Action Environment

It’s worth noting that the success of the suzuki–miyaura (sm) coupling reaction, which may be involved in the compound’s synthesis, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .